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Compound of Interest

Compound Name: Nitrosonium tetrafluoroborate

Cat. No.: B079821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics of nitrosonium tetrafluoroborate (NOBF₄) crystals. It is designed to be a vital

resource for researchers, scientists, and professionals in drug development who utilize this

versatile reagent. This guide details the compound's structural, thermal, and spectroscopic

properties, supported by detailed experimental protocols for its synthesis and characterization.

Core Physical and Chemical Properties
Nitrosonium tetrafluoroborate is a colorless, crystalline solid at room temperature.[1][2] It is

an inorganic salt composed of a nitrosonium cation ([NO]⁺) and a tetrafluoroborate anion

([BF₄]⁻).[1] A key characteristic of this compound is its hygroscopic nature, readily reacting with

water and moisture.[2][3] Therefore, it necessitates handling and storage under anhydrous

conditions.[3]

Physical Constants
The fundamental physical properties of nitrosonium tetrafluoroborate are summarized in the

table below, providing a quick reference for experimental planning.
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Property Value References

Appearance Colorless crystalline solid [1][2]

Molecular Formula NOBF₄ [1][2]

Molar Mass 116.81 g/mol [1]

Density 2.185 g/cm³ [1][2]

Melting Point 250 °C (sublimes) [1][4][5]

Solubility Profile
The solubility of nitrosonium tetrafluoroborate is a critical consideration for its application in

chemical synthesis.

Solvent Solubility Notes References

Water Decomposes

Reacts with water,

making aqueous

solutions not viable.

[1][2]

Acetonitrile Soluble

A common solvent for

reactions involving

NOBF₄.

[2][4][6]

Nitromethane Soluble [3]

Dichloromethane Sparingly soluble

Solubility can be

increased by

complexation with 18-

crown-6 to form a

deep yellow solution.

[1][3]

Carbon Tetrachloride Insoluble [2]

Alcohols Reacts Reacts with alcohols. [2]

Crystallographic Data
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The crystalline structure of nitrosonium tetrafluoroborate has been determined by single-

crystal X-ray diffraction. These studies reveal critical information about the arrangement of its

ions in the solid state.

Crystal Structure Parameters
The crystal system and unit cell dimensions provide the fundamental framework for

understanding the solid-state packing of this salt.

Parameter Value Temperature References

Crystal System Orthorhombic 150 K [7][8][9][10]

Space Group Pnma 150 K [7][8][9][10]

Unit Cell Dimensions

a = 8.8588(3) Å, b =

5.6268(2) Å, c =

6.8460(2) Å

150 K [9]

Volume (V) 341.25(2) Å³ 150 K [9]

Z (Formula units per

cell)
4 150 K [9]

A notable feature of the crystal structure is the cationic disorder, where the nitrogen and oxygen

atoms of the nitrosonium cation occupy the same crystallographic site with equal probability.[7]

[8][9][10] The N-O bond length has been determined to be 1.0216(10) Å.[9][10]

Spectroscopic and Thermal Properties
Spectroscopic and thermal analysis techniques are essential for the identification and

characterization of nitrosonium tetrafluoroborate.

Vibrational Spectroscopy
Infrared (IR) spectroscopy is a key method for identifying the presence of the nitrosonium

cation.
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Technique
Wavenumber
(cm⁻¹)

Assignment References

Infrared (IR) 2387 ν(NO) stretch [1][3]

Thermal Behavior
Nitrosonium tetrafluoroborate exhibits a distinct thermal decomposition profile.

Technique Observation Temperature References

Melting Point

Apparatus/TGA

Sublimation/Decompo

sition
250 °C [1][4][5]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of nitrosonium
tetrafluoroborate are provided below. Given the compound's reactivity with moisture, all

procedures should be conducted under an inert and dry atmosphere.

Synthesis of Nitrosonium Tetrafluoroborate
This protocol describes a common method for the preparation of nitrosonium
tetrafluoroborate.

Materials:

Anhydrous Hydrogen Fluoride (HF)

Boron Trifluoride (BF₃)

Nitrogen Dioxide (NO₂)

Dry Nitromethane (CH₃NO₂)

Dry Carbon Tetrachloride (CCl₄)

Polyethylene reactor equipped with a stirrer, gas inlet, and outlet
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Dry box or glovebox

Procedure:

Set up the polyethylene reactor and ensure it is thoroughly dried.

Charge the reactor with dry nitromethane (900 mL) and cool to -20 °C with continuous

stirring under a slow stream of dry nitrogen.

Slowly add anhydrous hydrogen fluoride (60 g, 3.0 mol), followed by boron trifluoride (204 g,

3.9 mol), and then nitrogen dioxide (276 g, 6.0 mol) in that order.

Control the rate of addition for each reagent to maintain the reaction temperature below 0 °C.

During the addition of nitrogen dioxide, a white precipitate of nitrosonium tetrafluoroborate
will form.

Once the addition is complete, filter the precipitate in a dry box.

Wash the collected solid successively with dry nitromethane (3 x 75 mL) and dry carbon

tetrachloride (3 x 75 mL).

Dry the final product overnight in a vacuum desiccator heated to 50-100 °C. This procedure

typically yields around 341 g (97%) of nitrosonium tetrafluoroborate.

Single-Crystal X-ray Diffraction
This protocol outlines the procedure for obtaining single-crystal X-ray diffraction data for

nitrosonium tetrafluoroborate.

Materials:

Commercial nitrosonium tetrafluoroborate (e.g., from Alfa Aesar, 98%)

Perfluorodecalin

Argon-filled glovebox

Polarizing microscope
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MiTeGen Dual Thickness MicroLoop

Baysilone-Paste

X-ray diffractometer equipped with a cold nitrogen stream

Procedure:

Inside an argon-filled glovebox, place a sample of commercial NOBF₄ onto a watch glass

and cover it with a protective layer of perfluorodecalin.[9][10]

Under a polarizing microscope outside the glovebox, select a suitable colorless, single

crystal.[9][10]

Mount the selected crystal on a MiTeGen Dual Thickness MicroLoop using Baysilone-Paste.

[9][10]

Quickly transfer the mounted crystal into the cold nitrogen stream (typically at 150 K) of the

X-ray diffractometer.[9][10]

Collect the diffraction data using standard crystallographic software and procedures.[8]

Infrared (IR) Spectroscopy
This protocol describes the preparation of a solid sample of nitrosonium tetrafluoroborate for

IR analysis using the Nujol mull technique, which is suitable for hygroscopic materials.

Materials:

Nitrosonium tetrafluoroborate

Nujol (mineral oil)

Agate mortar and pestle

Potassium bromide (KBr) or sodium chloride (NaCl) salt plates

Spatula
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FT-IR spectrometer

Glovebox or dry bag

Procedure:

All sample preparation steps must be performed in a glovebox or a dry bag under an inert

atmosphere to prevent exposure to moisture.

Place 2-5 mg of nitrosonium tetrafluoroborate crystals into a clean, dry agate mortar.

Thoroughly grind the sample to a fine, uniform powder.

Add 1-2 drops of Nujol to the powdered sample in the mortar.

Continue grinding the mixture until a uniform, translucent paste (mull) is formed.

Using a spatula, apply a small amount of the mull to the surface of one KBr or NaCl plate.

Place the second salt plate on top and gently rotate to spread the mull into a thin, even film

between the plates.

Quickly transfer the assembled salt plates to the sample holder of the FT-IR spectrometer

and acquire the spectrum.

Thermal Analysis (TGA/DSC)
This protocol provides a general procedure for conducting thermogravimetric analysis (TGA)

and differential scanning calorimetry (DSC) on a moisture-sensitive sample like nitrosonium
tetrafluoroborate.

Materials:

Nitrosonium tetrafluoroborate

TGA/DSC instrument

Inert gas (e.g., dry nitrogen or argon)
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Hermetically sealed sample pans (e.g., aluminum)

Glovebox

Procedure:

Perform all sample loading procedures inside a glovebox to prevent moisture absorption.

Place a small, representative sample (typically 1-5 mg) of nitrosonium tetrafluoroborate
into a hermetically sealed sample pan.

Crimp the lid securely to ensure an airtight seal.

Transfer the sealed pan from the glovebox to the TGA/DSC autosampler or sample holder.

Purge the instrument furnace with a dry, inert gas (e.g., nitrogen at a flow rate of 20-50

mL/min) prior to and during the analysis.

Program the instrument with the desired temperature profile. A typical TGA/DSC experiment

would involve heating the sample at a constant rate (e.g., 10 °C/min) from room temperature

to a temperature above its decomposition point (e.g., 300 °C).

Run a baseline experiment with an empty, sealed pan under the same conditions to allow for

background subtraction.

Record the mass change (TGA) and heat flow (DSC) as a function of temperature.

Key Synthetic Pathways and Relationships
Nitrosonium tetrafluoroborate is a key reagent in various synthetic transformations. The

following diagrams, generated using the DOT language, illustrate its synthesis and a

representative reaction.
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Synthesis of Nitrosonium Tetrafluoroborate

Anhydrous HF

Dry Nitromethane
(-20 °C)Boron Trifluoride (BF3)

Nitrogen Dioxide (NO2)

Nitrosonium Tetrafluoroborate (NOBF4)
(White Precipitate)

Reaction

Click to download full resolution via product page

Caption: Synthesis of Nitrosonium Tetrafluoroborate.

Diazotization of an Arylamine

Arylamine
(Ar-NH2)

Inert Solvent
(e.g., CH2Cl2)

Nitrosonium Tetrafluoroborate
(NOBF4)

Arenediazonium Tetrafluoroborate
(Ar-N2+ BF4-)

Reaction H2O + HF

Click to download full resolution via product page

Caption: Reaction of NOBF₄ with an Arylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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